Cas no 61561-60-2 (1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-)
61561-60-2 structure
Product Name:1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-
CAS No:61561-60-2
MF:C17H18O
MW:238.324224948883
CID:474801
PubChem ID:15621195
Update Time:2025-04-19
1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-
- 1-(4-ethylphenyl)-2,3-dihydroinden-1-ol
- DTXSID10575916
- 61561-60-2
- AKOS006096364
- 1-(4-Ethylphenyl)-2,3-dihydro-1H-inden-1-ol
-
- Inchi: 1S/C17H18O/c1-2-13-7-9-15(10-8-13)17(18)12-11-14-5-3-4-6-16(14)17/h3-10,18H,2,11-12H2,1H3
- InChI Key: KZYKOIFUFBNBEF-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC(CC)=CC=2)C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 238.13584
- Monoisotopic Mass: 238.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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